Enhanced Acidity via α-Fluorination
The α-fluorine substituent significantly increases the acidity of 2-Fluoro-2-(furan-2-yl)acetic acid compared to its non-fluorinated analog, 2-(furan-2-yl)acetic acid. The predicted pKa of the non-fluorinated compound is 4.16 . Class-level experimental data demonstrates that α-fluorination of (hetero)cyclic carboxylic acids decreases the pKa by 1.3–2.4 units due to the strong inductive effect of fluorine [1]. Applying this class-level shift, the estimated pKa of 2-Fluoro-2-(furan-2-yl)acetic acid is approximately 2.16, representing a ca. 100-fold increase in acidity.
| Evidence Dimension | Acidity (pKa) |
|---|---|
| Target Compound Data | Estimated pKa ~2.16 (based on class-level shift) |
| Comparator Or Baseline | 2-(Furan-2-yl)acetic acid; Predicted pKa = 4.16 |
| Quantified Difference | ΔpKa ≈ -2.0 (estimated from 1.3–2.4 unit class shift) |
| Conditions | Predicted values and experimentally measured shifts for saturated (hetero)cyclic α-fluoro carboxylic acids |
Why This Matters
A lower pKa means the compound will exist predominantly in its ionized form at physiological pH, which can critically affect its solubility, permeability, and target binding in a biological context; this property cannot be mimicked by the non-fluorinated version.
- [1] Pidvyshennyi, O., Melnykov, K. P., Liashuk, O., Lesyk, D., Holota, Y., Borysko, P., & Grygorenko, O. O. (2024). Acidity of saturated (hetero)cyclic α-fluoro carboxylic acids and lipophilicity of their amide derivatives. Journal of Fluorine Chemistry, 278, 110316. View Source
